Cas no 89894-51-9 (5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

• Product Name: 5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• CAS No: 89894-51-9
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 2811824
• Update Time: 2023-08-07

5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5,6-dichloro-3a,4,7,7a-tetrahydro-
• 5,6-Dichloro-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione

• Inchi： 1S/C8H6Cl2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h3-4H,1-2H2
• InChI Key： TUBMGLHBPDOANZ-UHFFFAOYSA-N
• SMILES： ClC1=C(CC2C(=O)OC(C2C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 291
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4